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Methylpropanol)amide
CAS No.: 116285-36-0
Cat. No.: B018630

Get Quote

Executive Summary & Molecular Architecture

Finasteride 2-(2-Methylpropanol)amide (CAS: 116285-36-0), chemically defined as (5%\alpha

\beta$)-N-(2-Hydroxy-1,1-dimethylethyl)-3-oxo0-4-azaandrost-1-ene-17-carboxamide,
represents a critical specific impurity and primary oxidative metabolite of the active
pharmaceutical ingredient (API), Finasteride.[1]

Unlike the parent molecule, which possesses a highly lipophilic tert-butyl amide side chain
essential for high-affinity binding to the hydrophobic pocket of Type Il 5

-reductase (SRD5A2), this variant introduces a polar hydroxyl moiety (-CH

OH) on the amide side chain. This structural modification fundamentally alters its
pharmacodynamics and solubility profile, making it a vital marker for stability studies and
metabolic profiling.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b018630#bc-rfq
https://www.benchchem.com/product/b018630/docs?utm_src=pdf-body#technical-monograph-biological-activity-characterization-of-finasteride-2-2-methylpropanol-amide
https://www.pharmaffiliates.com/en/116285-36-0-finasteride-2-2-methylpropanol-amide-pa0618570.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Structural Comparison Table

Finasteride 2-(2-

Feature Finasteride (API) .
Methylpropanol)amide
CAS Number 98319-26-7 116285-36-0
) ) ) N-(2-hydroxy-1,1-
Side Chain N-tert-butyl amide ) ]
dimethylethyl) amide
C C
H H
Molecular Formula
N N
o O
Lipophilicity (LogP) ~3.0 - 3.5 (High) Reduced (Moderate/Low)
5

Primary Role

-Reductase Inhibitor

Phase | Metabolite / Process

Impurity

Biological Activity & SAR Analysis
Mechanism of Action (SAR Divergence)

The biological activity of Finasteride relies on its ability to mimic the transition state of

testosterone reduction. The 4-azasteroid core binds irreversibly to the NADPH-enzyme

complex. However, the potency is dictated by the side chain's ability to occupy a specific
hydrophobic cleft within the SRD5A2 enzyme.

o Parent Drug (Finasteride): The bulky, hydrophobic tert-butyl group perfectly fills the

hydrophobic pocket, excluding water and stabilizing the inhibitor-enzyme complex (Ki

0.3 nM).

o Target Molecule (Hydroxy Variant): The introduction of the hydroxyl group in Finasteride 2-

(2-Methylpropanol)amide introduces steric bulk and, more critically, polar surface area.
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o Thermodynamic Penalty: The desolvation energy required to bury the polar hydroxyl group
into the hydrophobic pocket reduces binding affinity.

o Activity Profile: While it retains the 4-aza-3-oxo warhead necessary for inhibition, its affinity
is significantly attenuated compared to the parent. It acts as a weak competitive inhibitor
rather than a tight-binding inhibitor.

Metabolic Context
This molecule is identified as a Phase | metabolite (specifically,

-hydroxyfinasteride). It is formed via aliphatic hydroxylation of the tert-butyl group, mediated
primarily by the Cytochrome P450 isozyme CYP3A4 in the liver.

Clinical Relevance:

o Clearance: The hydroxylation increases water solubility, facilitating glucuronidation and
subsequent renal/biliary excretion.

o Toxicity: It is generally considered non-toxic but must be monitored as a "known impurity" in
drug substances to ensure potency calculations are accurate.

Visualization: Metabolic & Signaling Pathways

The following diagram illustrates the origin of Finasteride 2-(2-Methylpropanol)amide via
CYP3A4-mediated oxidation and its downstream interactions.
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Figure 1: Metabolic pathway showing the conversion of Finasteride to its hydroxylated
metabolite and the subsequent reduction in enzymatic affinity.[2]
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Experimental Protocols

To validate the identity and activity of Finasteride 2-(2-Methylpropanol)amide, the following
self-validating protocols are recommended.

Protocol A: High-Performance Liquid Chromatography
(HPLC) Detection

Purpose: To quantify the impurity levels in a bulk drug substance or biological matrix.
e Instrumentation: HPLC system with UV-Vis detector (or PDA).
e Column: C18 Reverse Phase (e.g., Waters Symmetry C18, 250 x 4.6 mm, 5 pm).
» Mobile Phase:

o Solvent A: Water / Tetrahydrofuran (90:10 v/v).

o Solvent B: Acetonitrile.[3]

o Mode: Isocratic or Gradient (Isocratic 50:50 A:B is a standard starting point for finasteride
analogs).

e Parameters:

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 210 nm (carbonyl absorption).[2]

o Temperature: 45°C (improves resolution of amide rotamers).
 Validation Criteria:

o Relative Retention Time (RRT): Finasteride elutes at ~1.0. The 2-(2-Methylpropanol)amide
variant, being more polar, will elute earlier (RRT < 1.0, typically ~0.6 - 0.8 depending on
exact gradient).

o Resolution (Rs): Must be > 1.5 between the impurity and the API peak.
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Protocol B: In Vitro 5 -Reductase Inhibition Assay

Purpose: To empirically determine the Ki (inhibition constant) of the molecule.

e Enzyme Source: Homogenized rat prostate or HEK293 cells transiently expressing human
SRD5A2.

e Substrate: [

H]-Testosterone (Radiolabeled).

o Cofactor: NADPH (1 mM final concentration).
o Workflow:

o Step 1: Incubate Enzyme + NADPH + Inhibitor (Finasteride 2-(2-Methylpropanol)amide)
at varying concentrations (0.1 nM to 1000 nM) for 15 minutes.

o Step 2: Add [

H]-Testosterone to initiate the reaction.

o Step 3: Incubate at 37°C for 30 minutes.
o Step 4: Terminate reaction with Ethyl Acetate/Chloroform.
o Step 5: Separate Testosterone from Dihydrotestosterone (DHT) using TLC or HPLC.
o Step 6: Quantify radioactivity via Scintillation Counting.
o Data Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate IC

and convert to Ki using the Cheng-Prusoff equation.

Visualization: Assay Logic Flow

The following diagram details the logic flow for determining if the molecule acts as a potent
inhibitor or an inactive impurity.
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Figure 2: Logical workflow for pharmacological validation of the finasteride derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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